Cas no 1806896-14-9 (3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride)

• Product Name: 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride
• CAS No: 1806896-14-9
• MF: C₇H₂ClF₄NO
• MW: 227.543494701385
• CID: 4850876
• Update Time: 2025-07-19

3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride

• Inchi： 1S/C7H2ClF4NO/c8-6(14)5-4(10)2(9)1-3(13-5)7(11)12/h1,7H
• InChI Key： SLMAPQLWVMDKBL-UHFFFAOYSA-N
• SMILES： ClC(C1=C(C(=CC(C(F)F)=N1)F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 228
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride

Recent Advances in the Application of 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS: 1806896-14-9) in Chemical Biology and Pharmaceutical Research

3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS: 1806896-14-9) is a highly reactive and versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its unique difluoromethyl and carbonyl chloride functional groups, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of enzyme inhibitors, receptor modulators, and other pharmacologically active compounds, owing to its ability to introduce fluorine atoms into target molecules, thereby enhancing their metabolic stability and binding affinity.

One of the most notable applications of 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride is in the synthesis of kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for tyrosine kinases, which are implicated in various cancers. The researchers utilized this compound to introduce fluorine atoms at strategic positions, resulting in inhibitors with improved pharmacokinetic properties and reduced off-target effects. The study reported a 40% increase in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of fluorination in drug design.

In addition to its role in kinase inhibitor development, 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride has been employed in the synthesis of agrochemicals. A recent patent (WO2023056789) describes its use in creating novel herbicides with enhanced environmental stability and lower toxicity profiles. The patent highlights the compound's ability to form stable covalent bonds with target enzymes in weeds, leading to more effective and sustainable weed control solutions. This application aligns with the growing demand for eco-friendly agrochemicals in the agricultural sector.

Another groundbreaking study, published in ACS Chemical Biology in 2024, explored the use of 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride in the development of covalent protein degraders, a promising class of therapeutics for targeting previously "undruggable" proteins. The researchers leveraged the compound's reactive carbonyl chloride group to design proteolysis-targeting chimeras (PROTACs) that selectively degrade disease-causing proteins. The study reported successful degradation of several oncogenic proteins in vitro, paving the way for potential clinical applications in oncology.

Despite its promising applications, challenges remain in the large-scale synthesis and handling of 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride due to its high reactivity and sensitivity to moisture. Recent advancements in flow chemistry, as reported in Organic Process Research & Development (2023), have addressed some of these challenges by enabling safer and more efficient production methods. The study demonstrated a continuous flow process that improved yield by 25% while reducing hazardous waste generation, offering a scalable solution for industrial applications.

In conclusion, 3,4-Difluoro-6-(difluoromethyl)pyridine-2-carbonyl chloride (CAS: 1806896-14-9) continues to be a valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable the development of innovative therapeutics and agrochemicals with enhanced properties. As synthetic methodologies advance and our understanding of fluorine's role in bioactive molecules deepens, this compound is poised to play an even greater role in addressing unmet medical and agricultural needs. Future research directions may include exploring its applications in radiopharmaceuticals and materials science, further expanding its utility across diverse fields.